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Compound of Interest

Compound Name: H-Tyr(3-1)-OH-13C6

Cat. No.: B12419279

An In-depth Technical Guide to the Synthesis and Purification of 13Ce-labeled 3-iodo-L-tyrosine

Abstract

This technical guide provides a comprehensive overview of the synthesis and purification of
13Ce-labeled 3-iodo-L-tyrosine, a critical isotopically labeled compound for advanced research
applications. Designed for researchers, scientists, and drug development professionals, this
document details the chemical synthesis via electrophilic iodination of *3Ce-L-tyrosine and
outlines robust purification methodologies, primarily focusing on High-Performance Liquid
Chromatography (HPLC). The guide includes detailed experimental protocols, tabulated
guantitative data for easy reference, and workflow diagrams generated using Graphviz to
illustrate the key processes. The use of stable isotope-labeled 3-iodo-L-tyrosine is crucial for
applications such as metabolic flux analysis, protein-protein interaction studies, and as an
internal standard for quantitative mass spectrometry.[1]

Introduction

3-iodo-L-tyrosine is a derivative of the amino acid L-tyrosine and serves as an intermediate in
the synthesis of thyroid hormones.[2] Its isotopically labeled form, specifically with six Carbon-
13 atoms on the phenyl ring (*3Ce-labeled), is an invaluable tool in biomedical and
pharmaceutical research. The 13Ce labeling provides a distinct mass shift (M+6), enabling
precise quantification and differentiation from its naturally abundant counterpart in complex
biological matrices. This makes it an ideal internal standard for mass spectrometry-based
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assays and a tracer for studying amino acid metabolism and kinetics in various physiological
and pathological contexts, including cancer research.

This guide details a reproducible methodology for the synthesis of 13Ce-3-iodo-L-tyrosine,
starting from commercially available 13Ce-L-tyrosine, followed by a comprehensive purification
protocol to achieve high purity suitable for demanding scientific applications.

Properties and Specifications

A summary of the key chemical and physical properties of the target compound is presented
below.

Property Value Source

(2S)-2-amino-3-(4-hydroxy-3-
Chemical Name iodophenyl)propanoic acid [3]
(*3Cs labeled ring)

Molecular Formula 13C6C3H10INO3 [4]
Molecular Weight 313.14 g/mol [4]
Labeled CAS Number 2483735-06-2 [4115]
Unlabeled CAS Number 70-78-0 [4]
Isotopic Purity Typically 299% for 13C [4]
Chemical Purity Typically 298% [4]
Appearance Crystalline solid [2]

Synthesis of *Ce-labeled 3-iodo-L-tyrosine

The synthesis involves the direct electrophilic iodination of the *3Ce-L-tyrosine aromatic ring.
The reaction must be carefully controlled to favor mono-iodination at the ortho-position to the
hydroxyl group. A common method involves using iodine monochloride or a mixture of iodine
and an oxidizing agent.

Synthesis Workflow
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The overall process from the starting material to the final purified product is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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